Cas no 125133-96-2 ((4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone)

• Product Name: (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone
• CAS No: 125133-96-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 896759
• Update Time: 2025-10-29

(4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone

• Inchi： 1S/C10H11NO2/c1-7-9(13-10(12)11-7)8-5-3-2-4-6-8/h2-7,9H,1H3,(H,11,12)
• InChI Key： PPIBJOQGAJBQDF-UHFFFAOYSA-N
• SMILES： CC1C(C2C=CC=CC=2)OC(=O)N1

Computed Properties

• Exact Mass: 177.07900

Experimental Properties

• PSA: 38.33000
• LogP: 2.18480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone

Introduction to (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone (CAS No. 125133-96-2)

(4R,5R-4-Methyl-5-phenyl-2-oxazolidinone) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 125133-96-2, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The precise stereochemistry of this oxazolidinone derivative, with its specific R configurations at the 4th and 5th positions, contributes to its distinct chemical behavior and reactivity.

The oxazolidinone core is a heterocyclic compound that features a five-membered ring containing two oxygen atoms. This structural motif is well-known for its versatility in medicinal chemistry, often serving as a scaffold for the development of bioactive molecules. The presence of a methyl group at the 4th position and a phenyl group at the 5th position in (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone further enhances its pharmacological potential by introducing additional functional sites for interaction with biological targets.

In recent years, there has been growing interest in oxazolidinone derivatives due to their role as intermediates in the synthesis of various therapeutic agents. The stereochemistry of these compounds plays a crucial role in determining their biological activity, making the synthesis of enantiomerically pure forms highly desirable. (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone, with its well-defined stereochemical configuration, offers a valuable building block for such studies.

The pharmaceutical industry has been exploring the use of oxazolidinones in the development of antibiotics, antiviral agents, and anti-inflammatory drugs. The structural features of (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone, including its ability to form stable complexes with biological molecules, make it an attractive candidate for further investigation. Researchers have been particularly interested in its potential as a precursor for more complex molecules with enhanced pharmacological properties.

Recent studies have highlighted the importance of stereoselective synthesis in pharmaceutical chemistry. The synthesis of (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone requires careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have enabled the production of this compound with high yields and minimal racemization, making it more accessible for industrial applications.

The role of computational chemistry in the design and optimization of drug candidates cannot be overstated. Molecular modeling studies have been instrumental in understanding the interactions between (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone and target proteins. These studies have provided insights into how structural modifications can influence binding affinity and selectivity, guiding the development of more effective therapeutic agents.

In conclusion, (4R,5R)-4-Methyl-5-phenyl-2-oxazolidinone represents a promising compound in the realm of pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.